![molecular formula C13H20BrN3O2S B6186283 tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate CAS No. 2694728-59-9](/img/no-structure.png)
tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate (TB4MTP) is a small molecule that is used in a variety of scientific research applications. TB4MTP has been studied for its biochemical and physiological effects, as well as its potential uses in lab experiments.
Scientific Research Applications
Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate has been studied for its potential applications in scientific research. It has been used as a ligand in the synthesis of transition metal complexes, as a catalyst in organic reactions, and as a substrate for enzymatic reactions. This compound has also been investigated for its potential use in drug delivery systems and for its ability to modulate gene expression.
Mechanism of Action
The mechanism of action of tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate is not well understood. However, it is believed to interact with proteins in the cell membrane, leading to changes in cell function. It has been shown to interact with certain proteins involved in signal transduction pathways, as well as with proteins involved in DNA transcription and translation.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to modulate gene expression, as well as to inhibit various enzymes involved in signal transduction pathways. This compound has also been shown to have anti-inflammatory and anti-cancer properties in animal models.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. Additionally, its small size allows it to be used in a variety of experiments. However, this compound is not very soluble in organic solvents, which limits its use in some experiments.
Future Directions
There are several potential future directions for tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate research. These include further investigations into its mechanism of action, its ability to modulate gene expression, and its potential applications in drug delivery systems. Additionally, this compound could be further studied for its anti-inflammatory and anti-cancer properties. Furthermore, this compound could be investigated for its potential use in the development of new catalysts or as a substrate for enzymatic reactions.
Synthesis Methods
Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate can be synthesized using a two-step reaction. The first step involves the reaction of 5-bromo-4-methyl-1,3-thiazol-2-yl piperazine-1-carboxylic acid with tert-butyl chloroformate in the presence of pyridine. This reaction produces the corresponding tert-butyl ester. The second step of the reaction involves the reaction of the tert-butyl ester with potassium bromide in ethanol to form this compound.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate involves the reaction of tert-butyl carbamate with 5-bromo-4-methyl-1,3-thiazol-2-amine to form tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carbamate, which is then treated with trifluoroacetic acid to yield the final product.", "Starting Materials": [ "tert-butyl carbamate", "5-bromo-4-methyl-1,3-thiazol-2-amine", "trifluoroacetic acid" ], "Reaction": [ "Step 1: tert-butyl carbamate is reacted with 5-bromo-4-methyl-1,3-thiazol-2-amine in the presence of a suitable solvent and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carbamate.", "Step 2: The tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carbamate is then treated with trifluoroacetic acid to remove the tert-butyl protecting group and yield the final product, tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate." ] } | |
CAS RN |
2694728-59-9 |
Molecular Formula |
C13H20BrN3O2S |
Molecular Weight |
362.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.